Cas no 17285-29-9 (5-hydroxy-2,3-dihydropyridazin-3-one)

5-Hydroxy-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a hydroxyl substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dihydropyridazinone scaffold is particularly useful for constructing biologically active molecules, including potential enzyme inhibitors or ligands. The hydroxyl group enhances solubility and provides a handle for further functionalization. The compound’s stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications. Its synthesis and derivatization potential contribute to its utility in medicinal chemistry and material science.
5-hydroxy-2,3-dihydropyridazin-3-one structure
17285-29-9 structure
Product Name:5-hydroxy-2,3-dihydropyridazin-3-one
CAS No:17285-29-9
MF:C4H4N2O2
MW:112.086760520935
MDL:MFCD16988464
CID:208288
PubChem ID:54703163
Update Time:2025-06-09

5-hydroxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • Pyridazine-3,5-diol
    • 3(2H)-Pyridazinone,5-hydroxy-
    • 3,5-PYRIDAZINEDIOL
    • 3,5-Dihydroxy-pyridazin
    • 6-hydroxy-1H-pyridazin-4-one
    • AC1L84F9
    • CTK4D4385
    • NSC273048
    • SureCN391604
    • SureCN9382176
    • pyriMidine-4,5-diol
    • 5-hydroxy-2,3-dihydropyridazin-3-one
    • 3,5-Dihydroxypyridazin
    • 5-hydroxy-3(2h)-pyridazinone
    • 4-hydroxy-1H-pyridazin-6-one
    • SCHEMBL9382176
    • NSC-273048
    • DTXSID40716037
    • Z1198169122
    • 17285-29-9
    • MFCD16988464
    • SCHEMBL391604
    • EN300-170971
    • 5-hydroxypyridazin-3(2H)-one
    • FT-0687458
    • A3810
    • AMY25221
    • AKOS006291799
    • DB-335454
    • MDL: MFCD16988464
    • Inchi: 1S/C4H4N2O2/c7-3-1-4(8)6-5-2-3/h1-2H,(H2,6,7,8)
    • InChI Key: OTOJGQWOSFQJAH-UHFFFAOYSA-N
    • SMILES: OC1C=NNC(C=1)=O

Computed Properties

  • Exact Mass: 112.02732
  • Monoisotopic Mass: 112.027277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 61.7

Experimental Properties

  • Density: 1.55
  • Boiling Point: 243.6°Cat760mmHg
  • Flash Point: 101.1°C
  • Refractive Index: 1.648
  • PSA: 66.24

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5-hydroxy-2,3-dihydropyridazin-3-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17285-29-9)5-hydroxy-2,3-dihydropyridazin-3-one
Order Number:A3810
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):844.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:17285-29-9)5-hydroxy-2,3-dihydropyridazin-3-one
A3810
Purity:99%
Quantity:1g
Price ($):844.0
Email